Cas no 213682-49-6 ((2R)-1-(1,3-benzothiazol-2-yl)propan-2-ol)

• Product Name: (2R)-1-(1,3-benzothiazol-2-yl)propan-2-ol
• CAS No: 213682-49-6
• MF: C₁₀H₁₁NOS
• MW: 193.265441179276
• CID: 242737
• PubChem ID: 45077139
• Update Time: 2025-04-19

(2R)-1-(1,3-benzothiazol-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazoleethanol,a-methyl-, (aR)-
• 2-Benzothiazoleethanol,alpha-methyl-,(alphaR)-(9CI)
• 2-Benzothiazoleethanol,α-methyl-,(alphaR)-(9CI)
• (2R)-1-(1,3-benzothiazol-2-yl)propan-2-ol
• EN300-1849392
• SCHEMBL12213527
• 213682-49-6

• Inchi： 1S/C10H11NOS/c1-7(12)6-10-11-8-4-2-3-5-9(8)13-10/h2-5,7,12H,6H2,1H3/t7-/m1/s1
• InChI Key： KYXMLFYNJMFUPZ-SSDOTTSWSA-N
• SMILES： S1C2C=CC=CC=2N=C1C[C@@H](C)O

Computed Properties

• Exact Mass: 193.05600
• Monoisotopic Mass: 193.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 61.4A^2

Experimental Properties

• PSA: 61.36000
• LogP: 2.21960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles